Cas no 1807085-61-5 (Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate)

• Product Name: Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate
• CAS No: 1807085-61-5
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4807812
• Update Time: 2025-11-06

Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-15-7-4(9(14)16-2)3-5(10)13-6(7)8(11)12/h3,8H,1-2H3
• InChI Key： WFRZTKFXTFXEOM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate

Comprehensive Overview of Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate (CAS No. 1807085-61-5)

Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate (CAS No. 1807085-61-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The presence of chloro, difluoromethyl, and methoxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate as a potential building block for drug discovery and crop protection agents. Its CAS number 1807085-61-5 is frequently searched in scientific databases, reflecting its growing importance in industrial and academic settings.

The synthesis of Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate involves multi-step organic reactions, including halogenation, esterification, and fluorination. These processes are optimized to achieve high yields and purity, which are critical for downstream applications. The compound’s molecular formula and structural features are often discussed in peer-reviewed journals, highlighting its relevance in modern chemistry.

One of the key trends in the chemical industry is the development of sustainable synthesis methods. Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate is no exception, as researchers explore green chemistry approaches to reduce environmental impact. Topics such as catalyst efficiency and waste minimization are frequently associated with this compound, aligning with global efforts to promote eco-friendly manufacturing.

Another area of interest is the biological activity of pyridine-based compounds. Studies suggest that derivatives like Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate may exhibit antimicrobial or anti-inflammatory properties, making them valuable for pharmaceutical development. These findings are often cited in patents and research papers, driving further exploration of its potential.

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In conclusion, Methyl 6-chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate (CAS No. 1807085-61-5) is a compound of significant scientific and industrial interest. Its unique chemical structure and functional groups make it a valuable intermediate for various applications. As research continues to uncover its potential, this compound is likely to remain a focal point in organic chemistry and material science.